molecular formula C9H12N2OS B6255097 7,7-dimethyl-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-4-one CAS No. 435274-32-1

7,7-dimethyl-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-4-one

Cat. No. B6255097
CAS RN: 435274-32-1
M. Wt: 196.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7,7-dimethyl-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-4-one is a chemical compound with the molecular formula C9H13N3O . It is a powder at room temperature . The compound has a molecular weight of 179.22 .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H13N3O/c1-9(2)3-7-6(4-11-12-7)8(13)10-5-9/h4H,3,5H2,1-2H3, (H,10,13) (H,11,12) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . It has a molecular weight of 179.22 . Unfortunately, other physical and chemical properties like melting point, boiling point, and density were not found in the available resources.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with it are H302, H315, H319, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7,7-dimethyl-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-4-one involves the condensation of 2-aminothiophenol with 2,3-dichloroquinoxaline followed by cyclization and oxidation steps.", "Starting Materials": [ "2-aminothiophenol", "2,3-dichloroquinoxaline", "Sodium hydroxide", "Hydrogen peroxide", "Acetic acid", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 2-aminothiophenol in ethanol and add sodium hydroxide. Stir the mixture for 30 minutes.", "Step 2: Add 2,3-dichloroquinoxaline to the mixture and stir for 2 hours at room temperature.", "Step 3: Heat the mixture to 80°C for 4 hours to promote cyclization.", "Step 4: Cool the mixture and filter the precipitate. Wash with ethanol and dry.", "Step 5: Dissolve the precipitate in acetic acid and add hydrogen peroxide. Stir for 2 hours at room temperature.", "Step 6: Filter the precipitate, wash with water and dry to obtain 7,7-dimethyl-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-4-one." ] }

CAS RN

435274-32-1

Product Name

7,7-dimethyl-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-4-one

Molecular Formula

C9H12N2OS

Molecular Weight

196.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.